Cas no 2165998-04-7 (tert-butyl (2S)-2-ethynyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 2165998-04-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 4770332
• PubChem ID: 154575217
• Update Time: 2026-02-26

tert-butyl (2S)-2-ethynyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• tert-butyl (2S)-2-ethynyl-2-methylpyrrolidine-1-carboxylate
• starbld0049792
• EN300-1694236
• AKOS040804925
• AT27835
• SCHEMBL25181626
• 2165998-04-7

• Inchi： 1S/C12H19NO2/c1-6-12(5)8-7-9-13(12)10(14)15-11(2,3)4/h1H,7-9H2,2-5H3/t12-/m1/s1
• InChI Key： VGYGPHXXICPONS-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@]1(C#C)C)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids